Cas no 2228359-64-4 (3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol
• CAS No: 2228359-64-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5999030
• PubChem ID: 165708446
• Update Time: 2025-05-24

3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol
• 2228359-64-4
• EN300-1780318

• Inchi： 1S/C10H16N2O2/c1-10(6-11,7-13)9-5-8(14-2)3-4-12-9/h3-5,13H,6-7,11H2,1-2H3
• InChI Key： SPTLBWQBVZZYIO-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=C(C=CN=1)OC)CN

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol

Research Briefing on 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol (CAS: 2228359-64-4)

3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol (CAS: 2228359-64-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structure, featuring a 4-methoxypyridine moiety and an amino alcohol functional group, suggests its utility in modulating biological targets. Recent publications have explored its role as a building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study demonstrated its incorporation into a series of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in oncology.

From a synthetic chemistry perspective, novel routes to access 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol have been developed to improve yield and scalability. A recent paper in the Journal of Medicinal Chemistry described an optimized asymmetric synthesis approach that achieved >95% enantiomeric excess, addressing previous challenges with racemization during production. This advancement is particularly important given the increasing regulatory emphasis on chiral purity in pharmaceutical development.

Pharmacological characterization studies have revealed interesting properties of this compound. In vitro assays show moderate blood-brain barrier permeability, suggesting potential CNS applications. Additionally, its metabolic stability in human liver microsomes appears favorable, with a half-life exceeding 120 minutes in recent tests. These properties make it an attractive scaffold for further medicinal chemistry optimization.

Emerging research has also investigated the compound's potential in non-oncology indications. A 2024 preprint suggests that derivatives of 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol may show activity against neurodegenerative diseases by modulating protein aggregation pathways. While preliminary, these findings open new avenues for therapeutic development that warrant further exploration.

In conclusion, 3-amino-2-(4-methoxypyridin-2-yl)-2-methylpropan-1-ol represents a versatile chemical entity with growing importance in drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new potential uses. The compound's synthetic accessibility and favorable physicochemical properties position it as a valuable building block for future pharmaceutical innovation. Continued investigation into its structure-activity relationships and target engagement profiles will likely yield additional insights for medicinal chemists and drug developers.